Cas no 5198-45-8 (2-Oxazolidinone, 3-(3-methylphenyl)-)

2-Oxazolidinone, 3-(3-methylphenyl)- structure
5198-45-8 structure
Product Name:2-Oxazolidinone, 3-(3-methylphenyl)-
CAS No:5198-45-8
MF:C10H11NO2
MW:177.199842691422
CID:360934
PubChem ID:21606475
Update Time:2025-04-19

2-Oxazolidinone, 3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 3-(3-methylphenyl)-
    • 3-(3-methylphenyl)-1,3-oxazolidin-2-one
    • 3-(m-tolyl)oxazolidin-2-one
    • SCHEMBL10191867
    • DTXSID30616294
    • 5198-45-8
    • Inchi: 1S/C10H11NO2/c1-8-3-2-4-9(7-8)11-5-6-13-10(11)12/h2-4,7H,5-6H2,1H3
    • InChI Key: GTJVDFCBPKIVMI-UHFFFAOYSA-N
    • SMILES: O1C(N(C2C=CC=C(C)C=2)CC1)=O

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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